Cas no 1806792-47-1 (6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile)

• Product Name: 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile
• CAS No: 1806792-47-1
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4854692
• Update Time: 2025-05-24

6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H9F2N3O/c1-15-6-4-7(13)14-5(2-3-12)8(6)9(10)11/h4,9H,2H2,1H3,(H2,13,14)
• InChI Key： CWKDPECNTJFVND-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N)N=C1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.8
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile

Introduction to 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile (CAS No. 1806792-47-1) and Its Emerging Applications in Chemical Biology

6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile, identified by the CAS number 1806792-47-1, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug development. The structural features of 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile, particularly the presence of an amino group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The difluoromethyl group is a key structural element that enhances the metabolic stability and binding affinity of the compound, making it an attractive scaffold for the design of novel bioactive molecules. In recent years, fluorinated compounds have been extensively studied due to their ability to modulate enzyme activity, improve pharmacokinetic profiles, and increase selectivity in drug targets. The incorporation of fluorine atoms into organic molecules often leads to significant improvements in their biological efficacy, a phenomenon attributed to the ability of fluorine to influence electronic distributions and steric interactions.

6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile has been explored in various contexts, including the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. The compound's ability to interact with specific kinase domains while maintaining high selectivity makes it a promising candidate for further investigation. Recent studies have demonstrated its potential as a lead compound in the synthesis of kinase inhibitors, where modifications to its structure could enhance its binding affinity and reduce off-target effects.

The methoxy group in 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile contributes to its solubility and stability, facilitating its use in both in vitro and in vivo studies. This feature is particularly important for pharmaceutical applications, where drug candidates must exhibit favorable pharmacokinetic properties to ensure efficacy and safety. The amino group also provides a site for further functionalization, allowing chemists to derivatize the molecule into more complex structures with tailored biological activities.

In the realm of drug discovery, 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile has been utilized as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified through various chemical reactions, such as nucleophilic substitution, condensation reactions, or metal-catalyzed cross-coupling processes. These transformations enable the creation of novel derivatives with enhanced biological properties or improved pharmacological profiles. For instance, researchers have explored its use in generating small-molecule inhibitors targeting specific protein-protein interactions or enzymes involved in metabolic pathways.

The growing interest in fluorinated pyridines has been further fueled by advancements in synthetic methodologies that allow for efficient introduction of fluorine atoms into organic molecules. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the precise placement of fluorine substituents at desired positions within the pyridine ring. This level of control is crucial for optimizing the biological activity of 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile and its derivatives.

One notable application of this compound has been its use in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting key viral enzymes or proteins can disrupt their life cycle. The structural motifs present in 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile make it a versatile scaffold for designing molecules that can interfere with viral replication processes. Recent studies have shown that derivatives of this compound exhibit inhibitory activity against certain viral proteases and polymerases, highlighting their potential as antiviral drug candidates.

Another area where 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile has shown promise is in the field of neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Small molecules that can modulate these processes may offer therapeutic benefits. The compound's ability to interact with neurotransmitter receptors or inhibit enzymes involved in neurodegeneration makes it a valuable tool for exploring new treatment strategies.

The synthesis of 6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These methods not only enhance productivity but also minimize waste generation, aligning with green chemistry principles.

In conclusion,6-Amino-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile (CAS No. 1806792-47-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features enable it to serve as a scaffold for developing novel bioactive molecules targeting various diseases. The ongoing exploration of its applications underscores its importance as a valuable building block in medicinal chemistry and chemical biology.